2-Ethyl-4-mercaptophenol

• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• IUPAC Name: 2-ethyl-4-sulfanylphenol
• InChI: InChI=1S/C8H10OS/c1-2-6-5-7(10)3-4-8(6)9/h3-5,9-10H,2H2,1H3
• InChI Key: VLCQEKXFRMFGGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)S)O

Description

2-Ethyl-4-mercaptophenol is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 150 ml three-necked flask, to a stirred mixture of lithium aluminum tetrahydride (LiAlH4, 1.0 g, 26.2 mmol) and tetrahydrofuran (40 ml) was added dropwise a solution of 3-ethyl-4-hydroxy-phenyl thiocyanic acid (1.3 g, 7.25 mmol) in 20 ml tetrahydrofuran at 0° C. After 30 min of stirring at 0° C., the mixture was allowed to warm up to room temperature and then stirred for another 1 hour at room temperature. The reaction was quenched by adding ethanol (10 ml). The value of pH of the mixture was adjusted to pH 3-4 by adding 6 N hydrochloric acid in an ice water bath, and then the aqueous phase was extracted with ethyl acetate (3×60 ml). The combined organic layer was dried over anhydrous magnesium sulfate, filtrated, and evaporated in vacuo to yield the crude product of 3-ethyl-4-hydroxy-mercaptobenzene (yellow liquid).